Cas no 1447422-93-6 (2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid)

• Product Name: 2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid
• CAS No: 1447422-93-6
• CID: 4600373
• PubChem ID: 105440375
• Update Time: 2025-05-25

2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid

Additional information on 2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid

Research Brief on 2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid (CAS: 1447422-93-6): Recent Advances and Applications

2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid (CAS: 1447422-93-6) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropyl and trifluoromethyl groups, exhibits unique physicochemical properties that make it a valuable building block in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antiviral and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid in the design of protease inhibitors. The researchers demonstrated that incorporation of this fluorinated amino acid into peptide-based inhibitors significantly enhanced their metabolic stability and binding affinity to target enzymes. The study utilized molecular docking simulations and enzymatic assays to validate the improved pharmacokinetic properties of the modified inhibitors, suggesting promising applications in the treatment of viral infections.

In the field of oncology, recent preclinical research has highlighted the potential of 1447422-93-6 derivatives as modulators of tumor metabolism. A 2024 publication in Cancer Research reported that structural analogs of this compound exhibited selective inhibition of glutaminase, a key enzyme in cancer cell energy metabolism. The study employed NMR spectroscopy and X-ray crystallography to elucidate the molecular interactions between the compound and its target, providing valuable insights for the development of next-generation anticancer therapies.

The synthetic accessibility of 2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid has also been a focus of recent research. A novel asymmetric synthesis route was developed and published in Organic Letters (2023), featuring a highly enantioselective catalytic system that achieved >99% ee with improved yield compared to previous methods. This advancement addresses previous challenges in the large-scale production of enantiomerically pure material for pharmaceutical applications.

Pharmacokinetic studies conducted in 2024 have provided new data on the absorption and distribution properties of 1447422-93-6 derivatives. Research published in Drug Metabolism and Disposition demonstrated that the trifluoromethyl group significantly enhances membrane permeability while the cyclopropyl moiety contributes to metabolic stability. These findings support the growing interest in this scaffold for the development of orally bioavailable therapeutics.

Looking forward, several clinical trials are currently investigating drug candidates containing the 2-amino-2-cyclopropyl-3,3,3-trifluoropropanoic acid moiety. Early-phase trials for hepatitis C virus inhibitors and non-small cell lung cancer therapies are showing promising preliminary results, with data expected to be published in late 2024. The unique combination of steric and electronic properties offered by this compound continues to drive innovation across multiple therapeutic areas.